Cas no 54730-30-2 (4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde)

• Product Name: 4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
• CAS No: 54730-30-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 353839
• PubChem ID: 443853
• Update Time: 2025-04-19

4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-hydroxy-3-(3-methyl-2-butenyl)-
• 4-hydroxy-3-(3-methylbut-2-enyl)benzaldehyde
• 4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
• Benzaldehyde,4-hydroxy-3-(3-methyl-2-buten-1-yl)-
• XHFURSFUHFDPTB-UHFFFAOYSA-N
• CHEBI:31110
• Q27114140
• SCHEMBL1587344
• 54730-30-2
• C12459
• 3-Dimethylallyl-4-hydroxybenzaldehyde
• DTXSID80332134
• CTK1F8319
• AC1L9FC6
• 4-Hydroxy-3-(3-methylbut-2-en-1-yl)benzaldehyde
• 4-hydroxy-3-(3-methylbut-2-enyl)-benzaldehyde
• 4-hydroxy-3-(3-methyl-2-butenyl)benzaldehyde

• Inchi： 1S/C12H14O2/c1-9(2)3-5-11-7-10(8-13)4-6-12(11)14/h3-4,6-8,14H,5H2,1-2H3
• InChI Key： XHFURSFUHFDPTB-UHFFFAOYSA-N
• SMILES： OC1C=CC(C=O)=CC=1C/C=C(\C)/C

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes